Cas no 2105722-91-4 (methyl 3-(1-methyl-2,3-dihydro-1H-indol-5-yl)-3-oxopropanoate)

• Product Name: methyl 3-(1-methyl-2,3-dihydro-1H-indol-5-yl)-3-oxopropanoate
• CAS No: 2105722-91-4
• MF: C₁₃H₁₅NO₃
• MW: 233.263103723526
• CID: 5861694
• PubChem ID: 165754909
• Update Time: 2025-10-28

methyl 3-(1-methyl-2,3-dihydro-1H-indol-5-yl)-3-oxopropanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(1-methyl-2,3-dihydro-1H-indol-5-yl)-3-oxopropanoate
• EN300-1834366
• 2105722-91-4

• Inchi： 1S/C13H15NO3/c1-14-6-5-9-7-10(3-4-11(9)14)12(15)8-13(16)17-2/h3-4,7H,5-6,8H2,1-2H3
• InChI Key： ZKODPJJHRSDWIE-UHFFFAOYSA-N
• SMILES： O=C(CC(=O)OC)C1C=CC2=C(C=1)CCN2C

Computed Properties

• Exact Mass: 233.10519334g/mol
• Monoisotopic Mass: 233.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 46.6Ų

Additional information on methyl 3-(1-methyl-2,3-dihydro-1H-indol-5-yl)-3-oxopropanoate

Comprehensive Overview of Methyl 3-(1-methyl-2,3-dihydro-1H-indol-5-yl)-3-oxopropanoate (CAS No. 2105722-91-4)

Methyl 3-(1-methyl-2,3-dihydro-1H-indol-5-yl)-3-oxopropanoate (CAS No. 2105722-91-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This ester derivative, featuring a 1-methyl-2,3-dihydro-1H-indole core, is widely studied for its potential applications in drug discovery and development. Researchers are particularly interested in its role as a building block for synthesizing more complex molecules, especially those targeting neurological and metabolic disorders.

The compound's unique structure, combining a methyl ester group with a 3-oxopropanoate moiety, makes it a versatile intermediate in organic synthesis. Its CAS No. 2105722-91-4 is frequently searched in academic and industrial databases, reflecting its growing relevance in modern chemistry. Recent studies have explored its potential as a precursor for small-molecule inhibitors and enzyme modulators, aligning with the current trend toward personalized medicine and targeted therapies.

One of the key reasons for the popularity of methyl 3-(1-methyl-2,3-dihydro-1H-indol-5-yl)-3-oxopropanoate is its compatibility with green chemistry principles. As sustainability becomes a priority in chemical manufacturing, this compound's efficient synthesis routes and minimal environmental impact are highly valued. Researchers are also investigating its potential in biocatalysis and enzymatic transformations, which are hot topics in the field of sustainable chemistry.

In addition to its pharmaceutical applications, CAS No. 2105722-91-4 is being studied for its physicochemical properties, such as solubility, stability, and reactivity. These characteristics are critical for optimizing its use in various formulations. The compound's logP value and hydrogen bonding capacity are frequently discussed in scientific literature, as they influence its bioavailability and interaction with biological targets.

The rise of AI-driven drug discovery has further amplified interest in methyl 3-(1-methyl-2,3-dihydro-1H-indol-5-yl)-3-oxopropanoate. Computational models often use this compound as a reference for predicting the activity of similar structures. This aligns with the increasing demand for machine learning in chemistry, a trend that dominates current research discussions. Its molecular weight and structural features make it an ideal candidate for virtual screening and QSAR studies.

Another area of exploration is the compound's potential role in neuroprotective agents. Given the global focus on neurodegenerative diseases like Alzheimer's and Parkinson's, researchers are keen to identify novel compounds that can modulate neuronal pathways. The 1-methyl-2,3-dihydro-1H-indole scaffold in CAS No. 2105722-91-4 is particularly promising due to its affinity for certain neurotransmitter systems.

From a commercial perspective, the demand for methyl 3-(1-methyl-2,3-dihydro-1H-indol-5-yl)-3-oxopropanoate is expected to grow, driven by its applications in high-throughput screening and combinatorial chemistry. Suppliers and manufacturers are increasingly listing this compound in their catalogs, catering to the needs of academic labs and pharmaceutical companies. Its synthetic accessibility and scalability further enhance its market potential.

In conclusion, methyl 3-(1-methyl-2,3-dihydro-1H-indol-5-yl)-3-oxopropanoate (CAS No. 2105722-91-4) represents a fascinating intersection of chemistry, biology, and technology. Its multifaceted applications, from drug development to computational modeling, position it as a compound of significant scientific and industrial value. As research continues to uncover its full potential, this molecule is likely to remain a focal point in the quest for innovative therapeutic solutions.